Cas no 80945-32-0 (1-Undecen-5-one, 6-(phenylsulfonyl)-)

80945-32-0 structure
Product name:1-Undecen-5-one, 6-(phenylsulfonyl)-
1-Undecen-5-one, 6-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Undecen-5-one, 6-(phenylsulfonyl)-
- 6-(benzenesulfonyl)undec-1-en-5-one
- 80945-32-0
- DTXSID40528495
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- Inchi: InChI=1S/C17H24O3S/c1-3-5-8-14-17(16(18)13-6-4-2)21(19,20)15-11-9-7-10-12-15/h4,7,9-12,17H,2-3,5-6,8,13-14H2,1H3
- InChI Key: RNBZKUPIPGVPMI-UHFFFAOYSA-N
- SMILES: CCCCCC(C(=O)CCC=C)S(=O)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 308.14461580g/mol
- Monoisotopic Mass: 308.14461580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 59.6Ų
1-Undecen-5-one, 6-(phenylsulfonyl)- Related Literature
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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